Cas no 13728-34-2 (Dimethyl 2,3-Naphthalenedicarboxylate, 97%)

• Product Name: Dimethyl 2,3-Naphthalenedicarboxylate, 97%
• CAS No: 13728-34-2
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD00012278
• CID: 119878
• PubChem ID: 87573908
• Update Time: 2025-11-02

Dimethyl 2,3-Naphthalenedicarboxylate, 97% Chemical and Physical Properties

Names and Identifiers

• Dimethyl naphthalene-2,3-dicarboxylate
• 2,3-NAPHTHALENEDICARBOXYLIC ACID DIMETHYL ESTER
• 2,3-Naphthalenedicarboxylicacid, 2,3-dimethyl ester
• RARECHEM AL BF 0258
• 2,3-Dicarbomethoxynaphthalene
• naphthalene,2,3-dicarbomethoxy-
• 2,3-NAPHTHALIC ACID DIMETHYL ESTER
• DIMETHYL 2,3-NAPHTHALENEDICARBOXYLATE
• DIMETHYL 2,3-NAPHTHALENEDICARBOXYLATE, 9 9%
• naphthalene-2,3-dicarboxylic acid dimethyl ester
• methyl 3-(methoxycarbonyl)naphthalene-2-carboxylate
• MPDGBCOIHNLQMR-UHFFFAOYSA-N
• SBB012451
• VZ22328
• ZB001780
• MFCD00012278
• Dimethyl 2,3-naphthalenedicarboxylate, 99%
• 2,3-Naphthalenedicarboxylic acid, 2,3-dimethyl ester
• 2,3-dimethyl naphthalene-2,3-dicarboxylate
• 13728-34-2
• FT-0609751
• N0590
• A807229
• Dimethyl2,3-naphthalenedicarboxylate
• AKOS004907675
• AS-69040
• Naphthalene-2,3-dicarboxylic acid, dimethyl ester
• naphthalene, 2,3-dicarbomethoxy-
• J-006994
• DTXSID20350791
• SCHEMBL68218
• T71742
• DTXCID10301858
• Dimethyl 2,3-Naphthalenedicarboxylate, 97%

• MDL： MFCD00012278
• Inchi： 1S/C14H12O4/c1-17-13(15)11-7-9-5-3-4-6-10(9)8-12(11)14(16)18-2/h3-8H,1-2H3
• InChI Key： MPDGBCOIHNLQMR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2C=CC=CC2=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 244.07400
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.2379 (rough estimate)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 145°C/1mmHg(lit.)
• Flash Point: 170.8°C
• Refractive Index: 1.5389 (estimate)
• PSA: 52.60000
• LogP: 2.41300
• Solubility: Not determined

Dimethyl 2,3-Naphthalenedicarboxylate, 97% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl 2,3-Naphthalenedicarboxylate, 97%

Dimethyl 2,3-Naphthalenedicarboxylate, 97%: Applications and Research Insights

Dimethyl 2,3-Naphthalenedicarboxylate, 97% is a high-purity compound that has garnered significant attention in the field of organic synthesis and material science. This compound, with the CAS number 13728-34-2, is a derivative of naphthalene and is widely utilized in the preparation of various functional materials and pharmaceutical intermediates. The high purity (97%) ensures minimal impurities, making it an ideal choice for sensitive applications where chemical integrity is paramount.

The structural uniqueness of Dimethyl 2,3-Naphthalenedicarboxylate lies in its two carboxylate groups attached to the naphthalene ring at positions 2 and 3. This specific arrangement allows for versatile chemical modifications, enabling its use in the synthesis of complex molecules. In recent years, researchers have explored its potential in the development of advanced polymers and liquid crystals due to its ability to form stable and ordered structures.

One of the most promising applications of Dimethyl 2,3-Naphthalenedicarboxylate is in the field of pharmaceuticals. Its derivatives have been investigated as intermediates for synthesizing bioactive molecules. For instance, studies have shown that compounds derived from this molecule exhibit properties that make them suitable for use as ligands in enzyme inhibition studies. The carboxylate groups provide a scaffold for further functionalization, allowing chemists to tailor the molecular properties for specific biological targets.

In material science, Dimethyl 2,3-Naphthalenedicarboxylate has been employed in the synthesis of organic semiconductors. These materials are crucial for next-generation electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The rigid structure of naphthalene derivatives contributes to their excellent thermal stability and electronic properties, making them ideal candidates for high-performance electronic applications.

Recent research has also highlighted the role of Dimethyl 2,3-Naphthalenedicarboxylate in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. For example, palladium complexes incorporating this ligand have shown enhanced catalytic activity in cross-coupling reactions, which are fundamental transformations in synthetic organic chemistry. These findings underscore the compound's importance in facilitating efficient and sustainable chemical processes.

The compound's utility extends to the realm of coordination chemistry as well. Researchers have utilized Dimethyl 2,3-Naphthalenedicarboxylate to design novel metal-organic frameworks (MOFs). MOFs are porous materials that can be tailored for various applications, including gas storage and separation. The carboxylate groups provide binding sites for metal ions, allowing for the construction of highly structured and functional materials.

Another area where Dimethyl 2,3-Naphthalenedicarboxylate has made significant contributions is in polymer chemistry. Its incorporation into polymer backbones enhances mechanical strength and thermal resistance. This has led to the development of advanced polymers suitable for demanding industrial applications. Additionally, its derivatives have been used to create conductive polymers, which are essential components in flexible electronics.

The synthesis of Dimethyl 2,3-Naphthalenedicarboxylate itself is a testament to the advancements in synthetic chemistry. Modern methods allow for its preparation with high yield and purity, making it readily available for research purposes. Techniques such as catalytic hydrogenation and oxidation have been refined to produce this compound efficiently while minimizing byproduct formation.

In conclusion, Dimethyl 2,3-Naphthalenedicarboxylate (CAS no. 13728-34-2) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure and high purity make it an invaluable tool for researchers working on cutting-edge materials and pharmaceuticals. As research continues to uncover new uses for this compound, its significance in advancing scientific knowledge is undeniable.